Cas no 346448-88-2 (1-4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-piperazin-1-ylpropan-2-ol)

• Product Name: 1-4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-piperazin-1-ylpropan-2-ol
• CAS No: 346448-88-2
• MF: C₁₄H₁₉N₃O₃S
• MW: 309.38396191597
• MDL: MFCD01579587
• CID: 3074210
• PubChem ID: 2893117
• Update Time: 2025-08-03

1-4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-piperazin-1-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-piperazin-1-yl]propan-2-ol
• BBL002310
• H30085
• SR-01000527416
• SR-01000527416-1
• 3-(4-(2-Hydroxypropyl)piperazin-1-yl)benzo[d]isothiazole 1,1-dioxide
• 1-[4-(1,1-dioxo-1,2-benzothiazol-3-yl)piperazin-1-yl]propan-2-ol
• STK139275
• 346448-88-2
• AG-205/13056127
• 1-[4-(1,1-dioxido-1,2-benzothiazol-3-yl)piperazin-1-yl]propan-2-ol
• AKOS000466347
• 1-[4-(1,1-dioxido-1,2-benzisothiazol-3-yl)piperazin-1-yl]propan-2-ol
• AKOS017258689
• ALBB-012706
• MFCD01579587
• 1-[4-(1,1-dioxido-1,2-benzisothiazol-3-yl)-1-piperazinyl]-2-propanol
• 3-[4-(2-HYDROXYPROPYL)PIPERAZIN-1-YL]-1??,2-BENZOTHIAZOLE-1,1-DIONE
• 1-piperazineethanol, 4-(1,1-dioxido-1,2-benzisothiazol-3-yl)-alpha-methyl-
• VS-01037
• 1-4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-piperazin-1-ylpropan-2-ol

• MDL： MFCD01579587
• Inchi： 1S/C14H19N3O3S/c1-11(18)10-16-6-8-17(9-7-16)14-12-4-2-3-5-13(12)21(19,20)15-14/h2-5,11,18H,6-10H2,1H3
• InChI Key： IWZVKZFFBXLUEA-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)N1CCN(CC(C)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 309.11471265Da
• Monoisotopic Mass: 309.11471265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.6Ų

Additional information on 1-4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-piperazin-1-ylpropan-2-ol

Comprehensive Overview of 1-4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-piperazin-1-ylpropan-2-ol (CAS No. 346448-88-2)

1-4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-piperazin-1-ylpropan-2-ol, with the CAS number 346448-88-2, is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzisothiazole and piperazine moieties, exhibits potential applications in drug development, particularly in the modulation of central nervous system (CNS) targets. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its efficacy and safety profiles.

The molecular structure of 1-4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-piperazin-1-ylpropan-2-ol features a propan-2-ol backbone linked to a piperazine ring, which is further substituted with a 1,2-benzisothiazole group. This configuration contributes to its bioavailability and pharmacokinetic properties, making it a candidate for further investigation in therapeutic applications. Recent studies highlight its potential role in addressing neurodegenerative disorders and psychiatric conditions, aligning with current trends in precision medicine and personalized therapy.

In the context of drug discovery, 346448-88-2 has been evaluated for its binding affinity to specific receptors, such as serotonin and dopamine receptors, which are critical in mood regulation and cognitive function. The compound's sulfone group (1,1-dioxido) enhances its metabolic stability, a key factor in oral drug formulations. This attribute is particularly relevant given the growing demand for long-acting therapeutics in chronic disease management.

From a synthetic chemistry perspective, the preparation of 1-4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-piperazin-1-ylpropan-2-ol involves multi-step organic reactions, including N-alkylation and cyclization processes. Advanced techniques such as HPLC purification and spectroscopic characterization (e.g., NMR and mass spectrometry) are employed to ensure high purity and accurate structural confirmation. These methodologies are essential for meeting the stringent requirements of pharmaceutical quality control.

The compound's potential extends beyond CNS applications. Recent in vitro studies suggest its utility in anti-inflammatory and antioxidant pathways, sparking interest in its use for immune-mediated diseases. This versatility aligns with the broader shift toward multi-target drug design, a strategy increasingly adopted to address complex diseases like Alzheimer's and Parkinson's.

As the scientific community continues to explore 346448-88-2, questions frequently arise about its toxicity profile, drug-drug interactions, and formulation challenges. Addressing these concerns is critical for advancing the compound into preclinical trials. Additionally, its patent status and commercial viability are topics of interest for pharmaceutical developers and investors.

In summary, 1-4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-piperazin-1-ylpropan-2-ol (CAS No. 346448-88-2) represents a promising scaffold in modern medicinal chemistry. Its diverse pharmacological potential, coupled with advancements in synthetic methodologies, positions it as a compound of significant interest for future research and development.